α-Endosulfan α-Endosulfan Beta - endosulfan appears as brown crystals. Melting point 208-210°C. Used as an insecticide.
Alpha - endosulfan appears as brown crystals. (NTP, 1992)
A polychlorinated compound used for controlling a variety of insects. It is practically water-insoluble, but readily adheres to clay particles and persists in soil and water for several years. Its mode of action involves repetitive nerve-discharges positively correlated to increase in temperature. This compound is extremely toxic to most fish. (From Comp Biochem Physiol (C) 1993 Jul;105(3):347-61)
Brand Name: Vulcanchem
CAS No.: 959-98-8
VCID: VC0125217
InChI: InChI=1S/C9H6Cl6O3S/c10-5-6(11)8(13)4-2-18-19(16)17-1-3(4)7(5,12)9(8,14)15/h3-4H,1-2H2/t3-,4+,7-,8+,19?
SMILES: C1C2C(COS(=O)O1)C3(C(=C(C2(C3(Cl)Cl)Cl)Cl)Cl)Cl
Molecular Formula: C9H6Cl6O3S
Molecular Weight: 406.9 g/mol

α-Endosulfan

CAS No.: 959-98-8

Reference Standards

VCID: VC0125217

Molecular Formula: C9H6Cl6O3S

Molecular Weight: 406.9 g/mol

α-Endosulfan - 959-98-8

CAS No. 959-98-8
Product Name α-Endosulfan
Molecular Formula C9H6Cl6O3S
Molecular Weight 406.9 g/mol
IUPAC Name (1R,2S,8R,9S)-1,9,10,11,12,12-hexachloro-4,6-dioxa-5λ4-thiatricyclo[7.2.1.02,8]dodec-10-ene 5-oxide
Standard InChI InChI=1S/C9H6Cl6O3S/c10-5-6(11)8(13)4-2-18-19(16)17-1-3(4)7(5,12)9(8,14)15/h3-4H,1-2H2/t3-,4+,7-,8+,19?
Standard InChIKey RDYMFSUJUZBWLH-AZVNHNRSSA-N
Isomeric SMILES C1[C@@H]2[C@H](COS(=O)O1)[C@@]3(C(=C([C@]2(C3(Cl)Cl)Cl)Cl)Cl)Cl
SMILES C1C2C(COS(=O)O1)C3(C(=C(C2(C3(Cl)Cl)Cl)Cl)Cl)Cl
Canonical SMILES C1C2C(COS(=O)O1)C3(C(=C(C2(C3(Cl)Cl)Cl)Cl)Cl)Cl
Melting Point 226 to 230 °F (NTP, 1992)
406 to 410 °F (NTP, 1992)
Physical Description Alpha - endosulfan appears as brown crystals. (NTP, 1992)
Beta - endosulfan appears as brown crystals. Melting point 208-210°C. Used as an insecticide.
Description Beta - endosulfan appears as brown crystals. Melting point 208-210°C. Used as an insecticide.
Alpha - endosulfan appears as brown crystals. (NTP, 1992)
A polychlorinated compound used for controlling a variety of insects. It is practically water-insoluble, but readily adheres to clay particles and persists in soil and water for several years. Its mode of action involves repetitive nerve-discharges positively correlated to increase in temperature. This compound is extremely toxic to most fish. (From Comp Biochem Physiol (C) 1993 Jul;105(3):347-61)
Solubility Insoluble (NTP, 1992)
Synonyms (3α,5aβ,6α,9α,9aβ)-6,7,8,9,10,10-Hexachloro-1,5,5a,6,9,9a-hexahydro-6,9-methano-2,4,3-benzodioxathiepin 3-Oxide; _x000B_1,4,5,6,7,7-Hexachloro-5-norbornene-2,3-dimethanol Endocyclic Sulfite; Endosulfan A; Endosulfan 1; Endosulfan I; Endosulphan I; Thiodan
Vapor Pressure 6.78e-07 mmHg
PubChem Compound 12309460
Last Modified Nov 12 2021
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